Cas no 791090-26-1 (3',4',5,5',6,7-Hexahydroxyisoflavone; 3',5,7-Tri-Me ether)

3',4',5,5',6,7-Hexahydroxyisoflavone; 3',5,7-Tri-Me ether structure
791090-26-1 structure
Product Name:3',4',5,5',6,7-Hexahydroxyisoflavone; 3',5,7-Tri-Me ether
CAS No:791090-26-1
MF:C18H16O8
MW:360.314846038818
CID:6687006
Update Time:2024-03-02

3',4',5,5',6,7-Hexahydroxyisoflavone; 3',5,7-Tri-Me ether Chemical and Physical Properties

Names and Identifiers

    • 3',4',5,5',6,7-Hexahydroxyisoflavone; 3',5,7-Tri-Me ether
    • Inchi: 1S/C18H16O8/c1-23-12-5-8(4-10(19)16(12)21)9-7-26-11-6-13(24-2)17(22)18(25-3)14(11)15(9)20/h4-7,19,21-22H,1-3H3
    • InChI Key: LBJJUSWXTOCAPX-UHFFFAOYSA-N
    • SMILES: COC1C(O)=C(O)C=C(C2C(=O)C3C(=CC(=C(C=3OC)O)OC)OC=2)C=1

Computed Properties

  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 8
  • Heavy Atom Count: 26
  • XLogP3: 1.924
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